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Compound of Interest

Compound Name: Cys(Npys)-TAT (47-57)

Cat. No.: B15566815

Essential Safety and Handling Guide for Cys(Npys)-
TAT (47-57)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Cys(Npys)-TAT (47-57). The following procedures
are based on available safety data sheets and general best practices for handling peptides and
chemicals with similar functional groups. As with any chemical of which the toxicological
properties have not been fully investigated, Cys(Npys)-TAT (47-57) should be handled with
care, treating it as a potentially hazardous substance.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for Cys(Npys)-TAT (47-57) is not readily available, the
precautionary principle dictates that appropriate personal protective equipment should be worn
at all times to minimize exposure. The recommendations below are based on the Safety Data
Sheet for the product and general laboratory safety standards.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Cys(Npys)-TAT
(47-57)
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. . Specifications and
Protection Type Required PPE .
Rationale

Must comply with OSHA's 29

) CFR 1910.133 or European
] Chemical safety goggles or a
Eye and Face Protection ) Standard EN166. Protects
face shield ) )
against splashes and airborne

particles.

Wear gloves that prevent skin
exposure. Change gloves

Skin Protection Nitrile gloves and a lab coat immediately if contaminated. A
lab coat should be worn to

protect personal clothing.

Recommended when handling
NIOSH/MSHA or European N ]
) ) the lyophilized powder outside
Respiratory Protection Standard EN 149 approved ) ]
] of a chemical fume hood or if
respirator o .
irritation is experienced.

Operational Plan: From Receipt to Use

A systematic approach to handling Cys(Npys)-TAT (47-57) is essential for maintaining a safe
laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the packaging for any signs of damage.
e The lyophilized peptide should be stored at -20°C.[1][2][3]

o Keep the container tightly sealed and protected from moisture.
2. Preparation for Use (Reconstitution):

¢ All handling of the lyophilized powder should be conducted in a chemical fume hood to avoid
inhalation.

« Before opening the vial, allow it to equilibrate to room temperature to prevent condensation.
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o The peptide is soluble in ultrapure water.[1] Reconstitute with the appropriate sterile buffer or
solvent as dictated by the experimental protocol.

» Use a calibrated micropipette for accurate and safe liquid handling.
3. Handling of Solutions:

o Clearly label all solutions containing Cys(Npys)-TAT (47-57) with the compound name,
concentration, date, and your initials.

o When working with solutions, continue to wear all recommended PPE.

Disposal Plan

All waste materials contaminated with Cys(Npys)-TAT (47-57) must be disposed of in
accordance with local, state, and federal regulations.[4]

1. Liquid Waste:

o Collect all aqueous waste containing the peptide in a designated, labeled hazardous waste
container.

e Do not pour solutions down the drain.
2. Solid Waste:

o Contaminated consumables such as pipette tips, microfuge tubes, and gloves should be
placed in a designated solid hazardous waste container.

o Empty vials should also be disposed of as solid hazardous waste.
3. Sharps Waste:

» Any needles or other contaminated sharps should be disposed of in a designated sharps
container.

Experimental Protocols
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Detailed experimental protocols will vary depending on the specific application. However, the
general steps for preparing a stock solution are as follows:

Protocol: Reconstitution of Lyophilized Cys(Npys)-TAT (47-57)

Remove the vial of lyophilized Cys(Npys)-TAT (47-57) from the -20°C freezer.
 Allow the vial to warm to room temperature for approximately 10-15 minutes before opening.
 In a chemical fume hood, carefully open the vial.

e Using a calibrated micropipette, add the required volume of sterile, ultrapure water or
appropriate buffer to the vial to achieve the desired stock concentration.

e Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous
shaking which could cause denaturation.

e The reconstituted peptide solution is now ready for use in your experiment or for further
dilution. For extended storage, it is recommended to aliquot the stock solution into smaller
volumes and store at -20°C or below to avoid repeated freeze-thaw cycles.[5]

Visual Workflow
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Caption: Workflow for safe handling and disposal of Cys(Npys)-TAT (47-57).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Cys(Npys)-
TAT (47-57)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566815#personal-protective-equipment-for-
handling-cys-npys-tat-47-57]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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